Methyl 2-bromo-3-chloro-6-fluorobenzoate

• IUPAC Name: methyl 2-bromo-3-chloro-6-fluorobenzoate
• InChI: InChI=1S/C8H5BrClFO2/c1-13-8(12)6-5(11)3-2-4(10)7(6)9/h2-3H,1H3
• InChI Key: VRJXCUMUFCZXIV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1Br)Cl)F
• Molecular Formula: C8H5BrClFO2
• Molecular Weight: 267.48 g/mol

Description

“Methyl 2-bromo-3-chloro-6-fluorobenzoate” is a chemical compound with the molecular formula C8H5BrClFO2 and a molecular weight of 267.48. It is typically in liquid form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C8H5BrClFO2/c1-13-8(12)6-5(11)3-2-4(10)7(6)9/h2-3H,1H3. This code represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

“this compound” is a liquid at room temperature. Unfortunately, other physical and chemical properties such as boiling point, melting point, and density were not available in the retrieved data.

Scientific Research Applications

• Enzyme Interaction and Inhibition : A study by Reynolds et al. (1988) investigated the reactivity of various halomethylbenzoyl formates with benzoylformate decarboxylase, an enzyme. This research is relevant because it explores the interaction between halogen-substituted benzoyl compounds and enzymes, which could shed light on the biochemical pathways and interactions involving Methyl 2-bromo-3-chloro-6-fluorobenzoate (Reynolds, Garcia, Kozarich, & Kenyon, 1988).

• Chemical Reactivity and Synthesis : Gohier et al. (2003) explored the reactivity of organolithium reagents with halobenzoic acids. Their research helps understand the chemical behavior of halogen-substituted benzoic acids in synthesis processes, which is relevant to the synthesis and applications of this compound (Gohier, Castanet, & Mortier, 2003).

• Novel Synthesis Applications : Kudo et al. (1996) described a novel synthesis method involving methyl 2-chloro-5-ethoxycarbonylamino-4-fluorobenzoate, a compound structurally similar to this compound. This study is important for understanding the potential synthetic routes and applications for such compounds (Kudo, Furuta, & Sato, 1996).

• Thermochemistry of Halogenosubstituted Benzoic Acids : Zherikova and Verevkin (2019) analyzed the thermodynamic properties of halogenosubstituted benzoic acids, providing insight into the energetic and structural relationships that could be relevant to this compound (Zherikova & Verevkin, 2019).

• Intramolecular Reactions and Catalysis : A study by Sahoo et al. (2012) on the intramolecular reactions of halothioureas underlines the potential chemical reactions and catalytic properties of halogen-containing compounds like this compound (Sahoo, Banerjee, Chakraborty, & Patel, 2012).

• Environmental and Material Science Applications : The work of Ni et al. (2016) on the synthesis of fluorescent sensors using halogenated benzoic acids offers insights into the potential applications of this compound in sensor technology and environmental monitoring (Ni, Yan, Zhang, Shang, Du, Li, Zhao, Wang, & Xing, 2016).

Safety and Hazards

The compound is associated with certain hazards. It has been assigned the GHS07 pictogram, and the hazard statements H315, H319, and H335. These statements indicate that the compound can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and washing thoroughly after handling (P271).